Cas no 1004194-03-9 (1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1004194-03-9
• MF: C₁₂H₁₃ClN₄O₂
• MW: 280.71022105217
• MDL: MFCD04967965
• CID: 3058440
• PubChem ID: 7017335
• Update Time: 2025-06-15

1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-((4-Chloro-3-methylphenoxy)methyl)-1H-pyrazole-3-carbohydrazide
• 1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide
• BBL038556
• AKOS000306381
• 1-(4-Chloro-3-methyl-phenoxymethyl)-1H-pyrazole-3-carboxylic acid hydrazide
• 1-[(4-chloro-3-methylphenoxy)methyl]-1H-pyrazole-3-carbohydrazide
• STK312240
• 1-(4-chloro-3-methyl-phenoxymethyl)-1 h-pyrazole-3-carboxylic acid hydrazide
• 1-[(4-Chloro-3-methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid hydrazide
• 1-[(4-chloro-3-methylphenoxy)methyl]pyrazole-3-carbohydrazide
• C12H13ClN4O2
• EN300-229165
• 1004194-03-9
• 1-(4-CHLORO-3-METHYLPHENOXYMETHYL)PYRAZOLE-3-CARBOHYDRAZIDE
• DTXSID901140757

• MDL： MFCD04967965
• Inchi： 1S/C12H13ClN4O2/c1-8-6-9(2-3-10(8)13)19-7-17-5-4-11(16-17)12(18)15-14/h2-6H,7,14H2,1H3,(H,15,18)
• InChI Key： QTNMOACLCZSNLX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OCN1C=CC(C(NN)=O)=N1

Computed Properties

• Exact Mass: 280.0727034Da
• Monoisotopic Mass: 280.0727034Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.2Ų

Additional information on 1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide

Introduction to 1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide (CAS No. 1004194-03-9) and Its Emerging Applications in Chemical Biology

1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide, identified by the CAS number 1004194-03-9, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative combines a pyrazole core with a phenoxymethyl moiety, featuring a chloro and a methyl substituent on the aromatic ring. The presence of a carbohydrazide group further enhances its potential as a versatile intermediate in drug discovery and molecular probe development.

The compound's molecular structure positions it as a promising candidate for exploring interactions with biological targets, particularly due to the electron-withdrawing nature of the chloro group and the electron-donating effects of the methyl substituent. These features contribute to its reactivity and binding affinity, making it an intriguing subject for medicinal chemistry applications.

In recent years, there has been growing interest in pyrazole derivatives for their broad spectrum of biological activities. Pyrazoles are known for their role as scaffolds in various pharmacophores, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide introduces new possibilities for fine-tuning its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. The carbohydrazide functionality, in particular, is a versatile handle for further derivatization, allowing researchers to explore novel analogs with tailored biological activities. This adaptability makes 1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide a valuable tool in the quest for new therapeutic agents.

Recent studies have begun to uncover the mechanistic insights into how such pyrazole-based compounds interact with biological systems. For instance, research has suggested that the chloro-substituted pyrazoles can engage with enzymes and receptors through hydrogen bonding and hydrophobic interactions. The carbohydrazide group may also participate in covalent or non-covalent binding events, depending on the target molecule's chemistry.

The phenoxymethyl side chain adds another layer of complexity to the compound's behavior, influencing its solubility, bioavailability, and metabolic stability. These factors are critical considerations in drug design, as they determine how effectively a compound can reach its target site within an organism. By optimizing these structural elements, researchers can enhance the compound's pharmacokinetic properties.

Emerging research also highlights the potential of 1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The pyrazole core and its modifications provide a framework that can be fine-tuned to selectively inhibit specific kinases.

In addition to its kinase inhibition potential, this compound has shown promise in preclinical studies as an antioxidant agent. Oxidative stress is a contributing factor in various pathological conditions, including neurodegenerative diseases and inflammation-related disorders. The ability of 1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide to scavenge reactive oxygen species suggests that it may have therapeutic benefits in these contexts.

The synthesis of 1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide involves multi-step organic transformations that highlight its synthetic utility. Key steps include nucleophilic substitution reactions to introduce the phenoxymethyl group and condensation reactions to form the carbohydrazide moiety. These synthetic pathways demonstrate how modular chemistry can be employed to build complex molecules from simpler precursors.

The compound's stability under various conditions is another important consideration for its practical applications. Studies have examined its thermal stability, solubility in common solvents, and resistance to hydrolysis or degradation under physiological conditions. Such characterization ensures that it can be reliably used in both laboratory research and potential industrial processes.

From a computational chemistry perspective, 1-(4-chloro-3-methylphenoxy)methyl-1H-pyrazole-3-carbohydrazide has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations have provided insights into how different parts of the molecule contribute to binding affinity and specificity. Such computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to design molecules with desired properties before synthesizing them.

The growing body of research on pyrazole derivatives underscores their importance as pharmacological tools. As more data becomes available on compounds like 1-(4-chloro-3-methylphenozylmethoxy)methylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylcarbonylpyrrole, it becomes clear that these molecules will continue to play a crucial role in advancing our understanding of biological processes and developing new treatments for human diseases.